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Compound of Interest

Compound Name: WM-1119

Cat. No.: B611812 Get Quote

Technical Support Center: WM-1119
Welcome to the technical support center for WM-1119. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the proper

storage, handling, and use of WM-1119, a potent and selective inhibitor of lysine

acetyltransferase KAT6A. Here you will find troubleshooting guides and frequently asked

questions (FAQs) to help ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is WM-1119 and what is its mechanism of action?

A1: WM-1119 is a highly potent and selective small molecule inhibitor of the lysine

acetyltransferase KAT6A (also known as MOZ).[1] It functions as a reversible competitor of

acetyl coenzyme A (acetyl-CoA), thereby inhibiting the histone acetylation activity of KAT6A.[2]

Inhibition of KAT6A by WM-1119 leads to cell cycle arrest in the G1 phase and induces a

senescence phenotype in various cell types.[1][3] This is often accompanied by the

upregulation of cell cycle inhibitors such as p16INK4a and p19ARF.[3]

Q2: What are the recommended storage conditions for WM-1119?

A2: Proper storage is critical to prevent the degradation of WM-1119. Recommendations from

various suppliers are summarized in the table below. To avoid repeated freeze-thaw cycles, it is

highly recommended to aliquot stock solutions into single-use volumes.
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Q3: How should I prepare stock solutions of WM-1119?

A3: WM-1119 is soluble in dimethyl sulfoxide (DMSO).[4] It is crucial to use anhydrous, high-

purity DMSO, as the solvent is hygroscopic (readily absorbs moisture from the air). Moisture

can reduce the solubility of WM-1119.[1] For consistent results, prepare fresh stock solutions or

use freshly opened DMSO. After dissolving, aliquot the stock solution into small, single-use

vials and store them at -80°C for long-term use.

Q4: Is there an inactive control compound available for WM-1119?

A4: Yes, WM-2474 is cited as an inactive control for WM-1119 in some studies.[5] It is

structurally related to WM-1119 but does not exhibit significant inhibitory activity against

KAT6A, making it a suitable negative control for validating that the observed cellular effects are

due to the specific inhibition of KAT6A.[5][6]

Troubleshooting Guide: Preventing and Identifying
WM-1119 Degradation
This guide addresses common issues that may arise from the improper storage and handling of

WM-1119, leading to its degradation and impacting experimental outcomes.

Issue 1: Higher than expected IC50 value or loss of activity in cellular assays.

Possible Cause 1: Degradation of WM-1119 in stock solution.

Troubleshooting Steps:

Prepare a fresh stock solution: Use a fresh vial of WM-1119 powder and anhydrous

DMSO to prepare a new stock solution.

Aliquot stock solutions: If you haven't already, aliquot your stock solutions into single-

use volumes to minimize freeze-thaw cycles.

Verify with a new lot: If the issue persists, consider obtaining a new lot of the compound

to rule out batch-specific issues.
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Use a positive control: Include a known positive control compound in your assay to

ensure the assay itself is performing as expected.

Possible Cause 2: Hydrolysis of WM-1119. The benzenesulfonohydrazide moiety in WM-
1119 may be susceptible to hydrolysis, especially in aqueous solutions or non-anhydrous

solvents.

Troubleshooting Steps:

Use anhydrous DMSO: Always use fresh, high-purity, anhydrous DMSO for preparing

stock solutions.

Minimize time in aqueous solutions: Prepare working dilutions in your cell culture

medium immediately before use. Do not store WM-1119 in aqueous solutions for

extended periods.

Check the pH of your solutions: Although less likely to be an issue in standard cell

culture media, be aware that extreme pH values can accelerate hydrolysis.

Issue 2: Precipitation observed in the stock solution upon thawing.

Possible Cause 1: Poor solubility due to moisture in DMSO.

Troubleshooting Steps:

Gentle warming and vortexing: Warm the vial to room temperature and vortex gently to

try and redissolve the precipitate.

Prepare a fresh stock solution: If the precipitate does not dissolve, it is best to prepare a

fresh stock solution using anhydrous DMSO.

Filter the solution: If preparing a fresh solution is not immediately possible, you may

consider centrifuging the vial and carefully transferring the supernatant to a new tube.

However, the actual concentration of the solution will be unknown and should be verified

if possible.

Possible Cause 2: Compound degradation. The precipitate could be a degradation product

which may be less soluble.
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Troubleshooting Steps:

Discard the solution: It is safest to discard the solution and prepare a fresh stock to

ensure the integrity of your experiments.

Analytical verification (if available): If you have access to analytical techniques like

HPLC, you can analyze the solution to check for the presence of degradation products.

Issue 3: Inconsistent results between experiments.

Possible Cause 1: Repeated freeze-thaw cycles of the stock solution.

Troubleshooting Steps:

Aliquot, aliquot, aliquot: Prepare single-use aliquots of your stock solution to avoid

repeated temperature cycling.

Maintain a log: Keep a log of how many times a stock solution vial has been thawed. It

is recommended not to exceed 2-3 freeze-thaw cycles.[5]

Possible Cause 2: Light sensitivity. While not explicitly documented for WM-1119,

compounds with aromatic rings and heteroatoms can be light-sensitive.

Troubleshooting Steps:

Protect from light: Store stock solutions in amber vials or wrap vials in aluminum foil.

Minimize light exposure during experiments: When preparing dilutions and treating cells,

avoid prolonged exposure to direct light.

Data Presentation
Table 1: Recommended Storage Conditions for WM-1119
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Form
Storage
Temperature

Duration Source

Solid Powder -20°C ≥ 2-3 years [1][4]

In DMSO -80°C 1-2 years [1][3]

In DMSO -20°C 1-3 months [1][4]

Table 2: Potency and Selectivity of WM-1119

Parameter Value Target Source

IC50 0.25 µM
KAT6A (in lymphoma

cells)
[1][3]

Kd 2 nM KAT6A [7]

Selectivity
>250-fold vs. KAT5 &

KAT7
KAT6A

Experimental Protocols
Protocol 1: Preparation of WM-1119 Stock Solution

Bring the vial of WM-1119 powder to room temperature before opening to prevent

condensation.

Using a calibrated pipette, add the required volume of anhydrous DMSO to the vial to

achieve the desired stock concentration (e.g., 10 mM).

Vortex the solution until the powder is completely dissolved. Gentle warming to 37°C can be

used if necessary.

Aliquot the stock solution into single-use, light-protected vials (e.g., amber tubes).

Store the aliquots at -80°C.

Protocol 2: General Cell-Based Assay Workflow
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Cell Seeding: Plate cells at the desired density in a multi-well plate and allow them to adhere

overnight.

Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the WM-
1119 stock solution at room temperature. Prepare serial dilutions of WM-1119 in the

appropriate cell culture medium. It is crucial to prepare these working solutions fresh for

each experiment.

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the desired concentrations of WM-1119. Include a vehicle control (DMSO) at the

same final concentration as in the highest WM-1119 treatment. If using, also include the

inactive control WM-2474.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

Assay: Perform the desired downstream analysis, such as a cell viability assay (e.g., MTT or

CellTiter-Glo), Western blotting for target proteins, or flow cytometry for cell cycle analysis.

Mandatory Visualizations
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Caption: Recommended workflow for storing and preparing WM-1119 solutions.
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Caption: Simplified signaling pathway of WM-1119 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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